Cas no 83559-38-0 (4H-1,3-Dioxin-4-one,2,6-dimethyl-2-phenyl-)

4H-1,3-Dioxin-4-one,2,6-dimethyl-2-phenyl- structure
83559-38-0 structure
Product name:4H-1,3-Dioxin-4-one,2,6-dimethyl-2-phenyl-
CAS No:83559-38-0
MF:C12H12O3
MW:204.221883773804
CID:732084
PubChem ID:246516

4H-1,3-Dioxin-4-one,2,6-dimethyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 4H-1,3-Dioxin-4-one,2,6-dimethyl-2-phenyl-
    • 2,6-dimethyl-2-phenyl-1,3-dioxin-4-one
    • 2,6-Dimethyl-2-phenyl-2H,4H-1,3-dioxin-4-one
    • 83559-38-0
    • DTXSID90289180
    • NSC-59683
    • NSC59683
    • Inchi: InChI=1S/C12H12O3/c1-9-8-11(13)15-12(2,14-9)10-6-4-3-5-7-10/h3-8H,1-2H3
    • InChI Key: UQEFKFBMJSKSTD-UHFFFAOYSA-N
    • SMILES: CC1=CC(=O)OC(O1)(C)C2=CC=CC=C2

Computed Properties

  • Exact Mass: 204.079
  • Monoisotopic Mass: 204.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 1.141
  • Boiling Point: 347.3°Cat760mmHg
  • Flash Point: 144.2°C
  • Refractive Index: 1.528

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